Cas no 2137836-76-9 (Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate
• CAS No: 2137836-76-9
• MF: C₁₆H₂₃BrN₂O₂
• MW: 355.270023584366
• CID: 5810106
• PubChem ID: 165794319
• Update Time: 2025-10-31

Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate
• 2137836-76-9
• EN300-704868
• Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H23BrN2O2/c1-16(2,3)21-15(20)19-9-8-13(18)10-14(19)11-4-6-12(17)7-5-11/h4-7,13-14H,8-10,18H2,1-3H3
• InChI Key： FSIVBONSQAWOGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(CCN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 354.09429g/mol
• Monoisotopic Mass: 354.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate (CAS No. 2137836-76-9)

Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate, with the CAS number 2137836-76-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a 4-bromophenyl moiety, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The synthesis of Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The tert-butyl group enhances the stability of the molecule, making it suitable for further functionalization without degradation. The amino group provides a site for further derivatization, allowing chemists to explore various modifications that can tailor the biological activity of the compound. The 4-bromophenyl ring introduces electronic and steric effects that influence the molecule's interactions with biological targets.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The specific combination of functional groups in Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate makes it a versatile building block for designing novel drug candidates. For instance, its structure can be modified to enhance binding affinity to specific receptors or enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate serves as a key intermediate in synthesizing such inhibitors, providing a scaffold that can be fine-tuned to optimize pharmacokinetic properties.

Recent studies have highlighted the importance of halogenated aromatic rings in enhancing the bioactivity of pharmaceutical compounds. The 4-bromophenyl group in Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate contributes to this effect by improving metabolic stability and facilitating interactions with biological targets. This feature has been exploited in the design of next-generation antiviral drugs, where halogenated piperidines have shown remarkable efficacy against various viral strains. The compound's ability to undergo further chemical modifications also allows for the exploration of novel therapeutic strategies.

The pharmaceutical industry has increasingly relied on computational methods to accelerate drug discovery processes. Molecular modeling techniques have been particularly useful in predicting the binding modes of Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate with target proteins. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more effective drug candidates with fewer failures in clinical trials.

The safety and regulatory aspects of Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate are also critical considerations in its development as a pharmaceutical agent. Extensive toxicological studies are conducted to assess its potential side effects and ensure its safety for human use. These studies include evaluations of acute toxicity, chronic exposure effects, and potential interactions with other drugs. Compliance with regulatory guidelines is essential to ensure that the compound meets the necessary standards for therapeutic use.

In conclusion, Tert-butyl 4-amino-2-(4-bromophenyl)piperidine-1-carboxylate (CAS No. 2137836-76-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in advancing therapeutic strategies.